Cas no 7043-05-2 (6-cyclopropyl-2-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-cyclopropyl-2-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 7043-05-2
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 975132
• PubChem ID: 135668179
• Update Time: 2025-04-19

6-cyclopropyl-2-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-cyclopropyl-2-methyl- (9CI)
• 6-cyclopropyl-2-methyl-3,4-dihydropyrimidin-4-one
• DTXSID20547427
• F8883-3800
• 4-cyclopropyl-2-methyl-1H-pyrimidin-6-one
• 6-CYCLOPROPYL-2-METHYLPYRIMIDIN-4-OL
• SCHEMBL10896284
• AKOS012659875
• 6-Cyclopropyl-2-methylpyrimidin-4(1H)-one
• 4-HYDROXY-2-METHYL-6-(CYCLOPROPYL)PYRIMIDINE
• EN300-1614076
• AKOS015945377
• 7043-05-2
• 6-cyclopropyl-2-methyl-1,4-dihydropyrimidin-4-one

• Inchi： 1S/C8H10N2O/c1-5-9-7(6-2-3-6)4-8(11)10-5/h4,6H,2-3H2,1H3,(H,9,10,11)
• InChI Key： YWUKTCXFPCHIBZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2CC2)N=C(C)N1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.5Ų